1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C17H18ClFN2/c18-15-5-3-4-14(12-15)13-20-8-10-21(11-9-20)17-7-2-1-6-16(17)19/h1-7,12H,8-11,13H2
• InChI Key: KSDRURNLGLVCQX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)Cl)C3=CC=CC=C3F
• Molecular Formula: C17H18ClFN2
• Molecular Weight: 304.8 g/mol

Description

1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine, also known as CBFP, is a chemical compound that belongs to the class of piperazines. It has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine acts as a selective serotonin reuptake inhibitor (SSRI) by blocking the reuptake of serotonin in the brain, which leads to an increase in serotonin levels. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. By increasing serotonin levels, 1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine may help alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects
1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine has been shown to have various biochemical and physiological effects in the body. It has been reported to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which are neurotransmitters that regulate mood and behavior. 1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine has also been shown to decrease the levels of cortisol, a hormone that is associated with stress.

Advantages and Limitations for Lab Experiments

1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine has several advantages for lab experiments, including its high potency, selectivity, and specificity for the serotoninergic system. It is also relatively easy to synthesize and has a long shelf life. However, 1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine has some limitations, including its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are several potential future directions for research on 1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine. One area of interest is the development of new 1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine derivatives with improved pharmacological properties, such as increased potency and selectivity. Another area of interest is the investigation of 1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine's potential as a therapeutic agent for the treatment of other diseases, such as Parkinson's disease and Alzheimer's disease. Additionally, 1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine could be studied for its potential as a tool for studying the role of the serotoninergic system in various physiological and pathological conditions.

Synthesis Methods

The synthesis of 1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine involves a series of chemical reactions that require specific reagents and conditions. One of the most commonly used methods involves the reaction of 2-fluoroaniline with 3-chlorobenzyl chloride in the presence of a base, such as potassium carbonate. The resulting intermediate is then reacted with piperazine to yield 1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine.

Scientific Research Applications

1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine has been extensively used in scientific research due to its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. It has been investigated for its potential as a therapeutic agent for the treatment of various diseases, including depression, anxiety, and schizophrenia. 1-(3-chlorobenzyl)-4-(2-fluorophenyl)piperazine has also been studied for its potential as a tool for studying the central nervous system, particularly the serotoninergic system.